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Compound of Interest

Compound Name: 8-Nonen-2-one

Cat. No.: B1328785 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals engaged in the handling of 8-Nonen-2-one. It

offers procedural guidance, personal protective equipment (PPE) selection, and disposal plans

to ensure safe laboratory practices.

Hazard Identification and Risk Assessment
8-Nonen-2-one is a ketone and an unsaturated organic compound.[1][2] While specific toxicity

data is limited, it is classified as causing serious eye irritation according to the European

Chemicals Agency (ECHA) C&L Inventory.[2] Due to its chemical structure as an unsaturated

ketone, it should be handled with care, assuming potential for skin irritation and respiratory

effects. It is a colorless liquid with a fruity, baked odor and a flash point of 161 °F (71.7 °C),

indicating it is a flammable liquid.[3][4]

A thorough risk assessment should be conducted before commencing any work with 8-Nonen-
2-one, considering the scale of the experiment and the potential for aerosol generation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for handling 8-Nonen-2-one. The selection of

PPE should be based on the specific laboratory operation and the associated risks.

Quantitative Data for 8-Nonen-2-one
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Property Value Source

Molecular Formula C₉H₁₆O [2]

Molecular Weight 140.22 g/mol [2]

Appearance Colorless liquid [3]

Odor Fruity, baked [3][4]

Boiling Point
91.00 to 93.00 °C @ 26.00 mm

Hg
[4]

Flash Point
161.00 °F (71.67 °C) (Tag

Closed Cup)
[3][4]

Vapor Pressure 0.145000 mm/Hg @ 25.00 °C [4]

GHS Hazard
Causes serious eye irritation

(H319)
[2]

Glove Selection and Chemical Resistance

Specific breakthrough time and degradation data for 8-Nonen-2-one are not readily available.

However, as a ketone, general resistance data for this chemical class should be followed.

Nitrile gloves offer poor resistance to ketones and are not recommended for prolonged contact.

[5][6] Butyl rubber gloves are generally recommended for handling ketones.[6][7]
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Glove Material Resistance to Ketones Recommended Use

Nitrile Poor

Not recommended for

immersion or prolonged

contact. Suitable for incidental

splash protection only, with

immediate removal and

replacement.

Neoprene Fair to Good

May be suitable for intermittent

contact, but consult

manufacturer's data.

Butyl Rubber Excellent

Recommended for prolonged

contact, bulk handling, and

spill response.

Viton® Excellent

Recommended for prolonged

contact and handling of

hazardous materials.

Recommended PPE for Laboratory Operations
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Operation
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Bench-top

operations (small

quantities)

Safety glasses

with side shields

Butyl rubber or

Viton® gloves
Laboratory coat

Not generally

required if

handled in a

certified chemical

fume hood.

Bulk handling or

transfers

Chemical safety

goggles & face

shield

Heavy-duty Butyl

rubber or Viton®

gloves

Chemical-

resistant apron

or coveralls

Air-purifying

respirator with

organic vapor

cartridges if not

in a fume hood

or with

inadequate

ventilation.

Operations with

potential for

aerosol

generation

Chemical safety

goggles & face

shield

Heavy-duty Butyl

rubber or Viton®

gloves

Chemical-

resistant

coveralls

Air-purifying

respirator with

organic vapor

cartridges.

Experimental Protocol: Handling Liquid Organic
Compounds
The following is a general, detailed methodology for handling liquid organic compounds like 8-
Nonen-2-one in a laboratory setting. This protocol should be adapted to the specific

requirements of your experiment.

Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying all potential hazards and outlining mitigation strategies.

PPE: Don the appropriate PPE as specified in the tables above. Ensure gloves are inspected

for any signs of degradation before use.
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Engineering Controls: Verify that the chemical fume hood is certified and functioning

correctly.

Spill Kit: Ensure a spill kit appropriate for flammable organic liquids is readily accessible.

Emergency Equipment: Locate the nearest safety shower, eyewash station, and fire

extinguisher.

Procedure

Work Area: Clear the work area of all unnecessary items and potential ignition sources.

Chemical Transport: Transport 8-Nonen-2-one in a secondary container to the designated

work area.

Dispensing:

Perform all manipulations of 8-Nonen-2-one within a certified chemical fume hood.

Use a properly calibrated pipette or graduated cylinder to measure and dispense the

required volume.

Keep the container of 8-Nonen-2-one closed when not in use.

Heating: If heating is required, use a controlled heating source such as a heating mantle,

water bath, or oil bath. Avoid the use of open flames.

Post-Procedure:

Upon completion of the work, securely cap all containers of 8-Nonen-2-one.

Decontaminate the work surface with an appropriate solvent and cleaning agent.

Remove PPE in the correct order to avoid cross-contamination. Wash hands thoroughly

with soap and water.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1328785?utm_src=pdf-body
https://www.benchchem.com/product/b1328785?utm_src=pdf-body
https://www.benchchem.com/product/b1328785?utm_src=pdf-body
https://www.benchchem.com/product/b1328785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Waste Identification and Collection:

All waste containing 8-Nonen-2-one, including contaminated materials (e.g., gloves,

pipette tips, absorbent pads), should be considered hazardous waste.

Collect liquid waste in a dedicated, properly labeled, and sealed container made of a

compatible material.

Collect solid contaminated waste in a separate, clearly labeled, and sealed bag or

container.

Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "8-Nonen-2-one," and the associated hazards (e.g., "Flammable," "Irritant").

Storage:

Store hazardous waste in a designated satellite accumulation area away from

incompatible materials.

Ensure the waste container is kept closed except when adding waste.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department. Do not dispose of 8-Nonen-2-one down the drain or

in the regular trash.

Visual Workflow for PPE Selection and Disposal
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PPE Selection and Disposal Workflow for 8-Nonen-2-one

Start: Handling 8-Nonen-2-one

Assess Task
(e.g., small scale, bulk, spill)

Select Appropriate PPE

Don PPE Correctly

Perform Chemical Handling

Decontaminate Work Area

Doff PPE Correctly

Dispose of Contaminated Solid Waste
(e.g., gloves, wipes) Dispose of Liquid Waste

End

Click to download full resolution via product page

Caption: PPE Selection and Disposal Workflow for 8-Nonen-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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